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Compound of Interest

Compound Name: Cimetidine sulfoxide

Cat. No.: B8196061 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cimetidine, a histamine H2-receptor antagonist, is widely used for the treatment of gastric

ulcers and other hypersecretory conditions.[1][2][3] Its primary metabolite, cimetidine
sulfoxide, is formed through the oxidation of the sulfide side chain.[2][3] Monitoring the levels

of cimetidine and its sulfoxide metabolite is crucial for pharmacokinetic studies, drug

metabolism research, and quality control of pharmaceutical formulations. This application note

provides detailed protocols for the analytical determination of cimetidine sulfoxide, alongside

cimetidine, using High-Performance Liquid Chromatography (HPLC), High-Performance Thin-

Layer Chromatography (HPTLC), and UV-Visible Spectrophotometry.

Metabolic Pathway of Cimetidine
Cimetidine is metabolized in the liver, where it is converted to cimetidine sulfoxide. This

metabolic process is a key pathway for the drug's elimination from the body.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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